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Compound of Interest

Compound Name: 4-Chloro-5-nitroquinoline

Cat. No.: B1354559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core physical properties of 4-
Chloro-5-nitroquinoline, a heterocyclic compound of interest in medicinal chemistry and drug

development. This document summarizes key physicochemical data and outlines standardized

experimental protocols for their determination. The information presented is intended to support

researchers and scientists in the effective handling, characterization, and application of this

compound in a laboratory setting.

Core Physical Properties
4-Chloro-5-nitroquinoline is a solid, crystalline substance at room temperature. A summary of

its key physical and chemical identifiers is provided below.
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Property Value Source

Molecular Formula C₉H₅ClN₂O₂ [1][2]

Molecular Weight 208.6 g/mol [2]

CAS Number 40106-98-7 [1][2]

Appearance Crystalline solid

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Note: Experimentally determined values for melting point, boiling point, and specific solubility

are not readily available in public literature. The protocols outlined in Section 2 can be utilized

to determine these properties.

Experimental Protocols for Property Determination
The following sections detail standardized laboratory procedures for determining the key

physical properties of 4-Chloro-5-nitroquinoline.

Melting Point Determination
The melting point of a solid is a critical indicator of its purity. A sharp melting range typically

signifies a high-purity compound.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered 4-Chloro-5-nitroquinoline is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating: The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute)

as it approaches its expected melting point.
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Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has liquefied (completion of melting) are recorded.

This range represents the melting point of the substance.

Solubility Assessment
Understanding the solubility of 4-Chloro-5-nitroquinoline in various solvents is crucial for its

application in synthesis, purification, and biological assays. While specific data is unavailable,

the solubility of the related compound, 5-nitroquinoline, suggests it is likely soluble in organic

solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), with limited solubility in water.

[3]

Methodology: Qualitative Solubility Test

Solvent Selection: A range of solvents of varying polarities should be tested, including water,

ethanol, methanol, acetone, and dimethyl sulfoxide (DMSO).

Procedure:

Add approximately 10 mg of 4-Chloro-5-nitroquinoline to a small test tube.

Add 1 mL of the selected solvent to the test tube.

Vortex or shake the mixture vigorously for 1-2 minutes.

Visually inspect the solution for the presence of undissolved solid.

Classification:

Soluble: No visible solid particles remain.

Partially Soluble: Some solid has dissolved, but undissolved particles are still visible.

Insoluble: The solid does not appear to have dissolved.

Methodology: Quantitative Solubility Determination (Shake-Flask Method)
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Preparation of Saturated Solution: An excess amount of 4-Chloro-5-nitroquinoline is added

to a known volume of the desired solvent in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for a sufficient period (typically

24-48 hours) to ensure equilibrium is reached.

Phase Separation: The undissolved solid is separated from the solution by centrifugation

and/or filtration.

Analysis: The concentration of 4-Chloro-5-nitroquinoline in the clear, saturated solution is

determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-

Performance Liquid Chromatography (HPLC).

Experimental Workflows
While a detailed, step-by-step synthesis protocol for 4-Chloro-5-nitroquinoline is not readily

available in the reviewed literature, a general synthetic approach for related compounds can be

conceptualized. The synthesis of chloro-nitroquinoline derivatives often involves the nitration of

a quinoline precursor followed by a chlorination step.

The following diagram illustrates a generalized workflow for the synthesis of a chloro-

nitroquinoline derivative, which could be adapted for 4-Chloro-5-nitroquinoline.
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Generalized Synthesis Workflow for Chloro-Nitroquinolines

Step 1: Nitration

Step 2: Chlorination

Step 3: Purification
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Crude Product

Purification
(e.g., Recrystallization,

Chromatography)

Pure Chloro-Nitroquinoline
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Caption: A generalized workflow for the synthesis of chloro-nitroquinoline compounds.

Signaling Pathways and Biological Activity
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Currently, there is no specific information available in the scientific literature detailing the

involvement of 4-Chloro-5-nitroquinoline in any particular signaling pathways. Research into

the biological activities of various quinoline derivatives is ongoing in the field of medicinal

chemistry, with some analogs showing potential as antimalarial agents.[4] Further investigation

is required to elucidate the specific biological targets and mechanisms of action for 4-Chloro-5-
nitroquinoline.

Conclusion
This technical guide has summarized the currently available physical property data for 4-
Chloro-5-nitroquinoline and provided standardized experimental protocols for the

determination of its melting point and solubility. While specific experimental values for these

properties are not yet published, the methodologies described herein provide a clear path for

their empirical determination. The generalized synthesis workflow offers a conceptual

framework for the production of this and related compounds. Further research is warranted to

explore the biological activities and potential therapeutic applications of 4-Chloro-5-
nitroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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